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Compound of Interest

Compound Name: 7-Aminoquinolin-2(1H)-one

Cat. No.: B1287302 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 7-Aminoquinolin-2(1H)-one was not

located. The following guidance is based on the hazard profile of structurally similar

compounds, such as other aminoquinolines and quinolinones, and established best practices

for handling chemical reagents in a laboratory setting. It is imperative to treat 7-
Aminoquinolin-2(1H)-one as a potentially hazardous substance.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 7-Aminoquinolin-2(1H)-one. The following

procedures are designed to minimize risk and ensure safe operational handling and disposal.

Hazard Assessment and GHS Classifications of
Related Compounds
While a specific GHS classification for 7-Aminoquinolin-2(1H)-one is not available, the

classifications for related aminoquinoline compounds indicate potential hazards.[1][2] The

following table summarizes the GHS hazard classifications for similar compounds, which

should be considered as potential hazards for 7-Aminoquinolin-2(1H)-one.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301/H302: Toxic/Harmful if

swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1 or 2

H318/H319: Causes serious

eye damage/irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Data compiled from safety information for 2-Aminoquinoline and other related compounds.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table outlines the recommended PPE for handling 7-Aminoquinolin-2(1H)-one,

based on general guidance for hazardous chemicals.[3][4][5][6][7]
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Body Part Recommended Protection Specifications

Hands
Double-gloving with

chemotherapy-grade gloves

Outer glove should be

removed and disposed of

within the containment area.

Change gloves every 30-60

minutes or immediately upon

contamination.[4]

Body

Impermeable, disposable

gown with long sleeves and

closed cuffs

Gown should close in the back

to prevent frontal exposure.

Eyes/Face
Safety glasses with side

shields or a full-face shield

A face shield is recommended

when there is a risk of

splashes or aerosol

generation.

Respiratory N95 or higher-rated respirator

Required when handling the

powder outside of a certified

chemical fume hood or

biological safety cabinet to

prevent inhalation of dust

particles.[4]

Feet
Closed-toe shoes and

disposable shoe covers

Shoe covers should be worn in

designated handling areas and

removed before exiting.

Operational Workflow for Safe Handling
The following workflow diagram illustrates the key steps for the safe handling of 7-
Aminoquinolin-2(1H)-one, from preparation to disposal.
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Caption: Workflow for Safe Handling of 7-Aminoquinolin-2(1H)-one.
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Step-by-Step Handling Procedures
4.1. Preparation and Weighing:

Designate a Handling Area: All work with solid 7-Aminoquinolin-2(1H)-one should be

conducted within a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, solvent, etc.) and

waste containers are inside the fume hood before starting.

Don PPE: Put on all required personal protective equipment as outlined in the PPE table

above.

Weighing: Carefully weigh the desired amount of the compound. Use a light touch to avoid

generating dust.

4.2. In Case of a Spill:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if the spill is large or outside of a containment hood.

Don Respiratory Protection: If not already wearing one, don an N95 respirator or higher

before re-entering the area.

Contain the Spill: For a small powder spill, gently cover it with absorbent pads. For a liquid

spill, use appropriate chemical spill pads.

Clean-up: Carefully collect the spilled material and absorbent pads using tools that will not

generate dust. Place all contaminated materials into a designated hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol or

isopropanol) followed by soap and water.

Disposal Plan
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Proper disposal of 7-Aminoquinolin-2(1H)-one and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

Waste Type Disposal Container Disposal Procedure

Solid Compound
Labeled Hazardous Chemical

Waste Container

Collect all unused solid

compound in a clearly labeled,

sealed container.

Contaminated Labware

(gloves, weigh boats, pipette

tips)

Labeled Hazardous Waste Bag

within a rigid outer container

All disposable items that have

come into contact with the

compound should be disposed

of as hazardous waste.

Liquid Waste (solutions

containing the compound)

Labeled Hazardous Liquid

Waste Container

Collect all solutions in a

designated, sealed, and

secondarily contained waste

bottle. Do not mix with

incompatible waste streams.

The following diagram outlines the decision-making process for waste disposal.
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Caption: Decision Tree for Disposal of 7-Aminoquinolin-2(1H)-one Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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